1-(1,1-Dioxothiolan-3-yl)-1-ethyl-3-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]urea

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-1-ethyl-3-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]urea
• InChI: InChI=1S/C17H21FN4O3S/c1-2-22(14-5-8-26(24,25)11-14)17(23)20-10-13-3-4-16(15(18)9-13)21-7-6-19-12-21/h3-4,6-7,9,12,14H,2,5,8,10-11H2,1H3,(H,20,23)
• InChI Key: CJHCCYPCTIYZJN-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)C(=O)NCC2=CC(=C(C=C2)N3C=CN=C3)F
• Molecular Formula: C17H21FN4O3S
• Molecular Weight: 380.4 g/mol

Description

1-(1,1-Dioxothiolan-3-yl)-1-ethyl-3-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 1-(1,1-Dioxothiolan-3-yl)-1-ethyl-3-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]urea involves the inhibition of the enzyme thymidylate synthase, which is essential for the synthesis of DNA. By inhibiting this enzyme, the compound prevents the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, 1-(1,1-Dioxothiolan-3-yl)-1-ethyl-3-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]urea has also been found to exhibit other biochemical and physiological effects. For example, it has been shown to have anti-inflammatory and analgesic properties, as well as the ability to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-(1,1-Dioxothiolan-3-yl)-1-ethyl-3-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]urea in lab experiments is its potent anti-cancer activity, which makes it a valuable tool for studying cancer biology and developing new cancer treatments. However, one of the limitations of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 1-(1,1-Dioxothiolan-3-yl)-1-ethyl-3-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]urea. One area of focus is the development of new and more efficient synthesis methods for the compound. Additionally, there is a need for further research on the compound's mechanism of action and its potential applications in other areas of scientific research, such as neurodegenerative diseases and infectious diseases. Finally, there is a need for more studies to investigate the potential toxicity of the compound and to develop strategies for minimizing any adverse effects.

Synthesis Methods

The synthesis of 1-(1,1-Dioxothiolan-3-yl)-1-ethyl-3-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]urea involves the reaction of 3-fluoro-4-(4-imidazol-1-ylphenyl)thiophene-2-carbaldehyde with ethyl carbamate in the presence of a catalyst. The resulting product is then treated with thionyl chloride and sodium hydroxide to obtain the final product.

Scientific Research Applications

1-(1,1-Dioxothiolan-3-yl)-1-ethyl-3-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]urea has been extensively studied for its potential applications in various areas of scientific research. One of the primary applications of this compound is in the field of cancer research, where it has been found to exhibit potent anti-cancer activity against a wide range of cancer cell lines.